Cas no 69155-76-6 (6-fluoro-4-oxo-4H-chromene-3-carbaldehyde)

• Product Name: 6-fluoro-4-oxo-4H-chromene-3-carbaldehyde
• CAS No: 69155-76-6
• MF: C₁₀H₅FO₃
• MW: 192.143306493759
• MDL: MFCD00139060
• CID: 529745
• PubChem ID: 688893
• Update Time: 2025-11-02

6-fluoro-4-oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carboxaldehyde,6-fluoro-4-oxo-
• 6-Fluorochromone-3-carboxaldehyde
• 6-Fluoro-3-formylchromone
• 6-Fluoro-4-oxo-4H-chromene-3-carbaldehyde
• 6-fluoro-4-oxochromene-3-carbaldehyde
• 6-Fluoro-4-oxo-4H-1-benzopyran-3-carboxaldehyde
• CS-0155731
• 6C-010
• DTXSID20350993
• A836371
• 4H-1-benzopyran-3-carboxaldehyde, 6-fluoro-4-oxo-
• Z56886429
• VHRMOTNEBIKURN-UHFFFAOYSA-N
• MFCD00139060
• EN300-04148
• 6-Fluoro-4-oxo-4H-1-benzopyran-3-carbaldehyde
• F0905
• 69155-76-6
• FT-0641224
• CHEMBL87768
• BDBM50131073
• 6-fluoro-4-oxo-chromene-3-carbaldehyde
• 3-(5-(Pyridin-4-ylmethyl)-5H-cyclopenta[1,2-b:5,4-b']dipyridin-5-yl)propanamide
• F1284-0781
• 6-Fluorochromone-3-carboxaldehyde, 97%
• SCHEMBL13978663
• D70098
• AKOS000267417
• DB-055231
• STK505395
• 6-fluoro-4-oxo-4H-chromene-3-carbaldehyde

• MDL： MFCD00139060
• Inchi： 1S/C10H5FO3/c11-7-1-2-9-8(3-7)10(13)6(4-12)5-14-9/h1-5H
• InChI Key： VHRMOTNEBIKURN-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C=O)=CO2)=O

Computed Properties

• Exact Mass: 192.02200
• Monoisotopic Mass: 192.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.526
• Melting Point: 155.0 to 159.0 deg-C
• Boiling Point: 382.313°C at 760 mmHg
• Flash Point: 178.672°C
• Refractive Index: 1.658
• PSA: 47.28000
• LogP: 1.74460
• Sensitiveness: Air Sensitive

6-fluoro-4-oxo-4H-chromene-3-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6-fluoro-4-oxo-4H-chromene-3-carbaldehyde

Recent Advances in the Research of 6-Fluoro-4-oxo-4H-chromene-3-carbaldehyde (CAS: 69155-76-6)

6-Fluoro-4-oxo-4H-chromene-3-carbaldehyde (CAS: 69155-76-6) is a fluorinated chromene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory and oncogenic pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential therapeutic uses.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 6-fluoro-4-oxo-4H-chromene-3-carbaldehyde serves as a crucial precursor in the synthesis of novel kinase inhibitors. The research team utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in various cancers. The study reported IC50 values in the nanomolar range, suggesting high efficacy in preclinical models. Furthermore, the fluorinated chromene scaffold was found to enhance the compounds' metabolic stability and bioavailability, addressing a common challenge in drug development.

Another significant advancement was reported in the European Journal of Medicinal Chemistry (2024), where researchers investigated the anti-inflammatory properties of 6-fluoro-4-oxo-4H-chromene-3-carbaldehyde derivatives. The study revealed that these compounds could effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings open new avenues for the development of anti-inflammatory agents with improved safety profiles compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its pharmacological applications, 6-fluoro-4-oxo-4H-chromene-3-carbaldehyde has also been explored in material science. A recent publication in ACS Applied Materials & Interfaces (2023) highlighted its use as a building block for fluorescent probes. The compound's unique photophysical properties, including high quantum yield and stability under physiological conditions, make it an attractive candidate for bioimaging applications. The study demonstrated its utility in detecting reactive oxygen species (ROS) in live cells, providing a valuable tool for studying oxidative stress-related diseases.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 6-fluoro-4-oxo-4H-chromene-3-carbaldehyde-based compounds. A review article in Organic Process Research & Development (2024) discussed the need for greener synthetic routes to improve yield and reduce environmental impact. The authors proposed catalytic methods using sustainable solvents and reagents as potential solutions to these challenges.

In conclusion, 6-fluoro-4-oxo-4H-chromene-3-carbaldehyde (CAS: 69155-76-6) continues to be a molecule of great interest in multiple scientific disciplines. Its diverse applications in drug discovery, anti-inflammatory therapy, and bioimaging underscore its potential as a versatile chemical scaffold. Future research should focus on addressing synthetic challenges and further elucidating its mechanism of action to unlock its full therapeutic potential.